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Compound of Interest

Compound Name: Azido-PEG5-acid

Cat. No.: B605864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Azido-PEG5-
acid, a hydrophilic bifunctional linker commonly utilized in bioconjugation and drug delivery

applications. The information is compiled from various safety data sheets and chemical

suppliers to ensure a thorough understanding of its properties and associated hazards.

Chemical and Physical Properties
Azido-PEG5-acid is a water-soluble polyethylene glycol (PEG) derivative containing a terminal

azide group and a carboxylic acid. These functional groups allow for covalent attachment to

other molecules, making it a versatile tool in life sciences research.[1][2][3][4][5] The azide

group can react with alkynes, BCN, or DBCO through "Click Chemistry," while the carboxylic

acid can form stable amide bonds with primary amines using activators like EDC or HATU.
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Property Value Source

Chemical Formula C13H25N3O7
BroadPharm, Chem-Impex,

BroadPharm SDS

Molecular Weight 335.35 g/mol (or 335.4)
Chem-Impex, BroadPharm,

BroadPharm SDS

CAS Number 1425973-16-5
BroadPharm, Chem-Impex,

BroadPharm SDS

Appearance Colorless to light yellow liquid Chem-Impex, ChemicalBook

Purity ≥ 97% or 98% Chem-Impex, BroadPharm

Solubility Soluble in water BroadPharm, ChemicalBook

Safety and Handling Precautions
Proper handling of Azido-PEG5-acid is crucial to ensure personnel safety and maintain the

integrity of the compound. The following precautions are based on standard laboratory safety

protocols and information from supplier safety data sheets.

A comprehensive set of PPE should be worn at all times when handling Azido-PEG5-acid to

minimize exposure.

PPE Specification Rationale

Eye Protection
Safety goggles with side-

shields
Protects eyes from splashes.

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin from

contamination.

Respiratory Protection Suitable respirator

Required when handling the

substance outside of a fume

hood or if aerosol formation is

possible.
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Engineering controls are the primary line of defense in minimizing exposure to hazardous

chemicals.

Control Specification Rationale

Ventilation

Use only in a chemical fume

hood or an area with

appropriate exhaust

ventilation.

Reduces the risk of inhalation.

Safety Stations
Accessible safety shower and

eye wash station

Provides immediate

decontamination in case of

accidental exposure.

Aspect Precaution

Safe Handling

Avoid contact with skin, eyes, and inhalation of

any dust, vapors, or mist. Do not eat, drink, or

smoke in the handling area. Wash hands

thoroughly after handling.

Storage Conditions

Store in a tightly sealed container in a cool, well-

ventilated area. Recommended storage

temperature is -20°C for long-term stability.

Keep away from direct sunlight and sources of

ignition.

Incompatible Materials
Strong acids/alkalis and strong

oxidizing/reducing agents.

Emergency Procedures
In the event of an accidental exposure or spill, the following first-aid and cleanup measures

should be implemented immediately.
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Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, separating the

eyelids with fingers. Seek medical attention if

irritation persists.

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing contaminated

clothing. Seek medical attention if irritation

occurs.

Inhalation

Remove the individual to fresh air. If symptoms

persist or in severe cases, seek medical

attention.

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or Poison Control

Center.

Accidental Spill

Use personal protective equipment. Absorb the

spill with an inert material such as sand or

vermiculite. Collect the material into a closed

container for disposal. Decontaminate the area

by scrubbing with alcohol. Prevent the material

from entering drains or water courses.

Stability and Reactivity
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Aspect Information

Reactivity

No specific reactivity data is available, but it is

known to react with alkynes, BCN, and DBCO

via its azide group, and with primary amines via

its carboxylic acid group.

Chemical Stability Stable under recommended storage conditions.

Hazardous Reactions No data available on hazardous reactions.

Conditions to Avoid Heat, flames, and sparks.

Hazardous Decomposition Products
May decompose under fire conditions to emit

toxic fumes.

Experimental Protocols and Workflows
While specific experimental protocols for Azido-PEG5-acid are not detailed in the safety data

sheets, a general workflow for its use in a bioconjugation reaction ("Click Chemistry") is

provided below. This represents a common application for this type of molecule.

The following diagram illustrates a typical experimental workflow for conjugating Azido-PEG5-
acid to a protein containing a terminal alkyne.
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General Experimental Workflow for Bioconjugation

Preparation

Reaction

Purification

Analysis

Prepare Buffers and Reagents

Dissolve Azido-PEG5-acid in an appropriate solvent (e.g., DMSO or water)

Prepare alkyne-modified protein in a suitable buffer

Combine Azido-PEG5-acid and alkyne-modified protein

Add Cu(I) catalyst (for CuAAC) or perform catalyst-free reaction (for SPAAC)

Incubate the reaction mixture at a specified temperature and time

Purify the conjugate using size-exclusion chromatography (SEC) or dialysis

Characterize the purified conjugate

to remove excess reagents and catalyst

Analyze the conjugate by SDS-PAGE, mass spectrometry, or other relevant techniques

Click to download full resolution via product page

Caption: A generalized workflow for a bioconjugation reaction using Azido-PEG5-acid.
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The following diagram outlines the logical flow of actions and considerations for safely handling

a chemical like Azido-PEG5-acid in a laboratory setting.

Chemical Handling Safety Workflow

Start: Receive Chemical

Read and Understand the Safety Data Sheet (SDS)

Wear Appropriate Personal Protective Equipment (PPE)

Use Engineering Controls (e.g., Fume Hood)

Handle the Chemical Following Safe Practices

Store in Accordance with SDS Guidelines Spill Occurs

Dispose of Waste Properly Follow Spill Cleanup Procedure

YesNo

End: Task Complete
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Caption: A logical workflow for the safe handling of laboratory chemicals.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations. It

is recommended to arrange for disposal by a licensed disposal company. Do not allow the

material to enter drains or water courses.

This technical guide is intended for informational purposes and should be used in conjunction

with the official Safety Data Sheet provided by the supplier. Always prioritize safety and follow

established laboratory protocols when working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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